Cas no 1820570-45-3 ((2S,3S)-2-phenyloxolane-3-carbohydrazide)

• Product Name: (2S,3S)-2-phenyloxolane-3-carbohydrazide
• CAS No: 1820570-45-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5181959
• PubChem ID: 86775186
• Update Time: 2025-07-24

(2S,3S)-2-phenyloxolane-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-phenyl-, hydrazide, (2S,3S)-
• (2S,3S)-2-phenyloxolane-3-carbohydrazide

• Inchi： 1S/C11H14N2O2/c12-13-11(14)9-6-7-15-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6-7,12H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key： NWKLPUKIUCFNBF-VHSXEESVSA-N
• SMILES： O1CC[C@H](C(NN)=O)[C@H]1C1=CC=CC=C1

Additional information on (2S,3S)-2-phenyloxolane-3-carbohydrazide

Introduction to (2S,3S)-2-phenyloxolane-3-carbohydrazide (CAS No. 1820570-45-3)

(2S,3S)-2-phenyloxolane-3-carbohydrazide is a meticulously synthesized organic compound with a unique stereochemical configuration, characterized by its (2S,3S) absolute configuration. This enantiomerically pure molecule has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The compound belongs to the oxolane family, which is known for its structural versatility and biological activity. Its molecular structure incorporates a phenyl group and a carbohydrazide moiety, making it a promising candidate for further investigation in medicinal chemistry.

The CAS number 1820570-45-3 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. The stereochemistry of (2S,3S)-2-phenyloxolane-3-carbohydrazide is critical, as enantiomers often exhibit distinct pharmacological properties. This specificity has driven extensive research into understanding how the spatial arrangement of atoms influences biological interactions.

In recent years, there has been a surge in interest regarding chiral compounds in drug development. The ability to control stereochemistry at the molecular level allows for the design of drugs with enhanced selectivity and reduced side effects. (2S,3S)-2-phenyloxolane-3-carbohydrazide exemplifies this trend, as its complex stereochemical framework suggests potential therapeutic benefits that are yet to be fully explored.

One of the most compelling aspects of (2S,3S)-2-phenyloxolane-3-carbohydrazide is its structural motif, which combines an oxolane ring with a carbohydrazide functional group. The oxolane ring is a five-membered heterocycle containing an oxygen atom, which is known to enhance binding affinity and metabolic stability. Meanwhile, the carbohydrazide moiety is a versatile pharmacophore that can interact with various biological targets. This combination makes (2S,3S)-2-phenyloxolane-3-carbohydrazide a fascinating subject for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of enantiomerically pure compounds like (2S,3S)-2-phenyloxolane-3-carbohydrazide represents a significant challenge in organic chemistry. However, advancements in asymmetric synthesis techniques have made it increasingly feasible to produce such compounds on a scalable basis. These techniques often involve transition metal catalysis and chiral auxiliaries, which enable the precise control of stereochemical outcomes. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable drug candidates.

Recent studies have highlighted the importance of stereochemistry in drug design. For instance, enantiomeric drugs have been shown to exhibit different pharmacokinetic profiles and target interactions. This underscores the need for rigorous stereochemical control during drug development. (2S,3S)-2-phenyloxolane-3-carbohydrazide serves as an excellent model for studying these phenomena, as its complex stereochemical framework offers insights into how molecular structure influences biological activity.

The carbohydrazide functional group in (2S,3S)-2-phenyloxolane-3-carbohydrazide is particularly noteworthy due to its reactivity and versatility. Carbohydrazides are known to participate in various chemical reactions, including condensation reactions with carbonyl compounds and nucleophilic substitutions. These reactions can be harnessed to develop new derivatives with tailored biological properties. Furthermore, carbohydrazides have been explored as intermediates in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules.

In the context of drug discovery, oxolane derivatives have shown promise as scaffolds for developing new therapeutic agents. The oxolane ring's ability to mimic natural heterocycles found in biologically active compounds makes it an attractive structural motif. Additionally, the oxygen atom within the ring can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. These features have prompted researchers to investigate oxolane-based compounds further.

The phenyl group attached to the oxolane ring in (2S,3S)-2-phenyloxolane-3-carbohydrazide adds another layer of complexity and functionality to the molecule. Phenyl groups are common pharmacophores that contribute to hydrophobic interactions and can influence drug-receptor binding kinetics. By incorporating a phenyl group into an oxolane scaffold, researchers can fine-tune the physicochemical properties of the compound to improve its bioavailability and target specificity.

Current research trends indicate that (2S,3S)-2-phenyloxolane-3-carbohydrazide may find applications in several therapeutic areas. For example, its structural features suggest potential utility as an intermediate in the synthesis of antiviral or anticancer agents. The carbohydrazide moiety could serve as a linker or reactive site for further functionalization, enabling the creation of novel drug candidates with enhanced efficacy and selectivity.

The stereochemical purity of (2S,3S)-2-phenyloxolane-3-carbohydrazide is another critical factor that distinguishes it from other analogs. Enantiomerically pure compounds often exhibit superior pharmacological profiles compared to racemic mixtures. This has led to increased interest in developing methods for producing enantiomerically enriched or pure compounds on an industrial scale. Advances in chiral resolution and asymmetric synthesis techniques are expected to play a pivotal role in this regard.

In conclusion, (2S,3S)-2-phenyloxolane-3-carbohydrazide (CAS No. 1820570-45-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique stereochemical configuration and functional groups make it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular structure-biology relationships continues to evolve, compounds like (2S,3S)-2-phenyloxolane-3-carbohydrazide are likely to play an increasingly important role in shaping the future of medicine.